N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide

• IUPAC Name: N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C17H15ClN2O2S/c1-3-22-12-6-4-11(5-7-12)16(21)20-17-19-14-9-13(18)10(2)8-15(14)23-17/h4-9H,3H2,1-2H3,(H,19,20,21)
• InChI Key: KLIOMZQXYKVPQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C(=C3)Cl)C
• Molecular Formula: C17H15ClN2O2S
• Molecular Weight: 346.8 g/mol

Description

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide is a chemical compound that has shown potential in various scientific research applications. It belongs to the class of benzothiazole derivatives and has a molecular weight of 344.85 g/mol.

Mechanism of Action

The mechanism of action of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide is not fully understood. However, it has been suggested that it acts by inhibiting various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. It has also been suggested that it may act by reducing oxidative stress and neuroinflammation in the brain.
Biochemical and Physiological Effects:
N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and oxidative stress in various tissues. Furthermore, it has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide in lab experiments is its potential as a selective anticancer agent. It has shown promising results in vitro and in vivo against various cancer cell lines. Another advantage is its potential as a neuroprotective agent. It has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. However, one limitation is the lack of information on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its toxicity and pharmacokinetics in order to assess its safety and efficacy in humans. Furthermore, it would be interesting to explore its potential in other therapeutic areas such as autoimmune diseases and cardiovascular diseases. Finally, it would be useful to develop more potent derivatives of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide with improved selectivity and efficacy.

Synthesis Methods

The synthesis of N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide involves the reaction of 5-chloro-6-methyl-1,3-benzothiazol-2-amine with 4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a suitable solvent such as dichloromethane or ethyl acetate under reflux conditions. The product is obtained in good yield after purification by column chromatography.

Scientific Research Applications

N-(5-chloro-6-methyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide has been studied for its potential in various scientific research applications. It has shown promising results in the field of medicinal chemistry as a potential anticancer agent. It has also been studied for its potential as an anti-inflammatory agent. Furthermore, it has shown potential in the treatment of neurodegenerative disorders such as Alzheimer's disease.